Wounds serve as an appropriate medium for the growth of pathogenic bacteria, and bacterial resistance to already available antibiotics demands new and safe approaches in the field of medicine. Silver nanoparticles (AgNPs) exhibited a wide range of applications in biomedicine and emerged as promising nano-antibiotics. The biological preparation of AgNPs by utilizing aqueous plant extract has become an encouraging alternative to traditional chemical methodologies, owing to a viable eco-friendly approach. In the present study, Lepidium didymum leaves extract was used for the biosynthesis of AgNPs-LD. The nanoparticles were characterized through UV-Vis spectroscopy, Fourier transforms infrared spectrometry (FTIR), Scanning electron microscopy (SEM), and X-ray diffraction (XRD). The antibacterial activity of AgNPs-LD was evaluated against Staphylococcus aureus, Escherichia coli, Klebsiella pneumonia, and Pseudomonas aeruginosa. Further, AgNPs-LD nanoparticles were incorporated into topical gels to evaluate their effectiveness for wound healing in the rat model. UV-visible spectra showed a surface resonance peak around 400 nm correlated with the synthesis of AgNPs; FTIR spectra verified the participation of phytochemicals present in L. didymum leaves extract in AgNPs-LD synthesis; and SEM revealed dispersed spherical nanoparticles as well as aggregated clusters. XRD analysis confirmed the crystalline nature, face-centered cubic lattice, and average crystallite size of 21.42 nm. The AgNPs-LD showed promising antibacterial activity against tested strains with a maximum zone of inhibition against P. aeruginosa and showed accelerated wound healing capacity comparable to control and standard treatments over the time course of wound healing. The current study concluded that biosynthesized AgNPs-LD nanoparticles are effective as antibacterial agents and are promising novel wound healing products for clinical applications. graphical abstract Fullsize Image

The inner and interfacial environments of self-assemblies provide fascinating nano-space for selective and efficient chemical reactions and processes. In biological systems, various chemical reactions, molecular recognition, and transport occur precisely and selectively by virtue of effective molecular interactions on biological membranes and proteins. Considering these advantages and the concept of nanoarchitectonics, we demonstrated that the photochromism of a lophine dimer was accelerated by using confined nano-spaces formed by surfactant micelles. The photoresponsive micelles were used for the rapid controlled release of a model drug upon ultraviolet light irradiation. Furthermore, selective ion recognition inside the self-assembled molecular films at the interfaces was investigated. The anion-π interaction between the anion and an electron-deficient aromatic ring was evaluated on a solid substrate modified with a naphthalenediimide (NDI) analog. Force curve measurements afforded a quantitative analysis of anion-π interactions on the NDI film. The strength of anion-π interactions is regulated by the electric fields on the electrode. An optical probe was developed to visualize the distribution of Cs ions in the soil, plant bodies, and aqueous media using an optode system. Advances in the development of molecular functional systems are expected based not only on molecular structures but also on the spaces and environments produced by them. graphical abstract Fullsize Image

A small-scale washing test model was proposed to reproduce the mechanical forces occurring inside a household washing machine in Japan. Washing tests were conducted using household washing machines, a tergotometer, and four types of small-scale washing test models using JIS-designated artificially soiled fabric. As a result of conducting washing tests in 10 households during winter and summer, we determined that the mechanical force of the washing machine was equivalent to 90―100 rpm agitation by a tergotometer. Similar detergency was obtained by rotating a 50 mL centrifuge tube with a tube rotator. Then, a centrifuge tube containing 35 mL of detergent solution, ten 1/4-inch stainless steel balls, and three 20 × 20 mm soiled fabrics was rotated at 50 rpm. Probability density functional theory analysis did not identify any kinetic problems, which means that the properties of the applied mechanical forces are similar to those occurring in the tergotometer and tube rotator test. graphical abstract Fullsize Image

The anti-cancer activities of the compounds were evaluated against KYSE-150, KYSE-30, and KYSE-270 cell lines and also on investigated esophageal line HET 1 A as a standard. Modified inhibitory impact on enzymes of collagenase and elastase were used Thring and Moon methods, respectively. Among both compounds, both of them recorded impact on cancer cells being neutral against the control, both had IC50 lower than 100 µM and acted as a potential anticancer drug. The chemical activities of Skullcapflavone I and Skullcapflavone II against elastase and collagenase were investigated utilizing the molecular modeling study. IC50 values of Skullcapflavone I and Skullcapflavone II on collagenase enzyme were obtained 106.74 and 92.04 µM and for elastase enzyme were 186.70 and 123.52 µM, respectively. Anticancer effects of these compounds on KYSE 150, KYSE 30, and KYSE 270 esophageal cancer cell lines studied in this work. For Skullcapflavone I, IC50 values for these cell lines were obtained 14.25, 19.03, 25.10 µM, respectively. Also, for Skullcapflavone II were recorded 20.42, 34.17, 22.40 µM, respectively. The chemical activities of Skullcapflavone I and Skullcapflavone II against some of the expressed surface receptor proteins (CD44, EGFR, and PPARγ) in the mentioned cell lines were assessed using the molecular docking calculations. The calculations showed the possible interactions and their characteristics at an atomic level. graphical abstract Fullsize Image

In the present study, the mesomorphic phase and internal structure of sucrose fatty acid ester (S1670) with cetyl alcohol mixed in different proportions was studied and assessed, within common emulsion system of cosmetics and pharmaceuticals. To characterize the system’s colloidal structure the following physicochemical techniques were used: polarization microscopy, small- and wide-angle X-ray scattering (SAXS and WAXS), differential scanning calorimetry (DSC), continual and oscillatory rheology and cryogenic scanning electron microscopy (cryo-SEM). Ultimately, it was well established that there was a predominant and stable α-crystalline gel structure, formed with sucrose fatty acid ester (S1670) and cetyl alcohol, in the pseudo quarter-phase system (including squalane and aqua). In addition, the optimum ratio for α-crystalline gel formation was found to be around 61.50:38.50 (S1670 to Cetyl alcohol). Moreover, as it deviates from the critical point within a controllable range, although identical α-gel (α-form hydrated crystal) continues to exist, yet the strength and proportion in whole sample decrease with the expansion of deviation. The decent stability (which was derived from the dismatch between the lipophilic chains and the intensive hydration of -OH from S1670) and the agreeable rheological properties of the above α-gel suggest wide application in cosmetics and pharmacy in the future. graphical abstract Fullsize Image

Amazakes made from rice and koji mold are rich in nutrients, such as groups of vitamin B, minerals, essential amino acids, and oligosaccharides, and can improve skin moisturization. However, there are few reports on milk amazake, made from milk and koji mold. Therefore, in this double-blind, randomized controlled trial, we investigate the effect of milk amazake on skin function. Healthy women and men (n = 40) were randomly allocated to the milk amazake or placebo group. The test beverage was consumed once daily for 8 weeks. Skin elasticity, hydration, and transepidermal water loss (TEWL) were measured at baseline and at weeks 4 and 8, and all subjects completed the trial. Skin elasticity (R2 and R5) at 8 weeks was significantly increased in the milk amazake group compared with baseline. In addition, changes in R5 in the milk amazake group were significantly higher than those in the placebo group. Conversely, TEWL, an evaluation item of skin moisturizing function at 8 weeks, was significantly decreased in the active group compared with baseline. In conclusion, milk amazake may be useful as a functional food for improving skin function. graphical abstract Fullsize Image

Abstract: Diacylglycerol (DAG) is commonly known as one of the precursors for the 3-monochloro-1,2-propanediol esters (3-MCPDE) and glycidyl esters (GE) formation. However, due to its health-promoting effects, its potential as alternative frying medium was examined. This study aimed to assess the frying performance of soybean oil-based diacylglycerol oil (DO) and its oil blends with palm olein (PO), in comparison with PO. Four different oil types (DO, PO, OB I (DO:PO, 1:1, w/w) and OB II (DO:PO, 1:2, w/w)) were used to fry potato chips for five consecutive days at 180℃. The formation of oxidation compounds, acylglycerol composition, 3-MCPDE and GE changes throughout the frying study were investigated. Both OB I and OB II exhibited lower oxidation compounds’ formation rates than PO. Besides, significant (p < 0.05) reductions of 3-MCPDE and increments of GE levels were observed in all frying systems throughout the frying study. After 25 frying cycles, the 3-MCPDE levels in all frying oils were below 0.13 mg/kg, while the GE levels ranged from 1.51 mg/kg to 1.89 mg/kg. Despite the poorer oxidative stability of DO, its 3-MCPDE and GE levels were much lower compared to PO. In comparison to DO, the 3-MCPDE degradation and GE formation rates were enhanced and reduced, respectively with the blending of PO and DO. This study showed the potential of DO:PO oil blend in deep-fat frying application. With appropriate blending ratio of DO and PO, an alternative frying medium with enhanced nutritional value and oxidative stability could be developed. graphical abstract Fullsize Image

In this study, the effect of adding some aromatic plants (garlic, rosemary, thyme, and hot-red pepper) on the quality and organoleptic properties of flavored olive oil extracted from the olive fruits Maraqi variety are studied after adding aromatic plants at a concentration of 2%. Acidity, peroxide value, K232, K270, sensorial attributes, oxidative stability, and phenolic contents had been monitored. Also, phenolic compounds are identified in the flavored and unflavored olive oil samples. These results demonstrated that the aromatic plant had enhanced the flavored olive oil stability; the levels of addition of aromatic plants could be distinguished by the taster’s sensory attributes of flavored olive oil. As the plan of the experiment includes process preparation and consumer preference, it is possible to apply the obtained results to the production of flavored olive oil. The producers will gain a new product with more added values due to the nutritional and antioxidant strength of the aromatic plants. graphical abstract Fullsize Image

Dietary fish oil containing n-3 polyunsaturated fatty acids provides health benefits by lowering lipid levels in the liver and serum. β-Conglycinin (βCG) is a major constituent protein in soybean with many physiological effects, such as lowering blood triglyceride levels, preventing obesity and diabetes, and improving hepatic lipid metabolism. However, the combined effects of fish oil and βCG remain unclear. Here, we investigated the effects of a dietary combination of fish oil and βCG on lipid and glucose parameters in diabetic/obese KK-A y mice. KK-A y mice were divided into three groups: control, fish oil, and fish oil + βCG; these groups were fed a casein-based diet containing 7% (w/w) soybean oil, a casein-based diet containing 2% (w/w) soybean oil and 5% (w/w) fish oil, and a βCG-based diet containing 2% (w/w) soybean oil and 5% (w/w) fish oil, respectively. The effects of the dietary combination of fish oil and βCG on blood biochemical parameters, adipose tissue weight, expression levels of fat- and glucose metabolism-related genes, and cecal microbiome composition were evaluated. The total white adipose tissue weight (p < 0.05), levels of total serum cholesterol (p < 0.01), triglyceride (p < 0.01), and blood glucose (p < 0.05), and expression levels of fatty acid synthesis-related genes (including Fasn (p < 0.05) and Acc (p < 0.05)), and glucose metabolism-related genes (such as Pepck (p < 0.05)) were lower in the fish oil and fish oil + βCG groups than in the control group. Furthermore, the relative abundance of Bacteroidaceae and Coriobacteriaceae differed significantly between the fish oil + βCG and control groups. These findings suggest that dietary intake of fish oil + βCG may prevent obesity and diabetes, alleviate lipid abnormalities, and alter the gut microbiome composition in diabetic/obese KK-A y mice. Further research is needed to build on this study to evaluate the health benefits of major components of Japanese food. graphical abstract Fullsize Image

To improve the outcome of laparoscopic gastrointestinal surgery, improvement in the technology for removing purulent substances from the abdominal cavity is required. Ultrasonic cleaning technology may be suitable for the task. However, it is necessary to examine cleaning efficiency and safety through model tests that can lead to clinical trials for practical use. Nine surgical specialists first estimated the distribution of the actual attachment of purulent substances using videos of removing pus-like model dirt as an evaluation scale. Subsequently, cleaning tests were conducted using a small-size shower with model dirt that was somewhat difficult to remove, and its suitability as a model sample was confirmed. A mixture of miso and other substances was attached to a silicon sheet to prepare a test sample. The model dirt could be removed within a few seconds by cleaning using a probe-type ultrasonic homogenizer while the test sample was submerged in water. This performance greatly surpassed that of water flow cleaning under increased water pressure. An ultrasonic cleaner that is useful for irrigation during laparoscopic surgery will be suitable for practical use in laparoscopic surgery. graphical abstract Fullsize Image